Cas no 2060037-90-1 (4-methyl-3-{(1-methylpiperidin-4-yl)methylamino}benzoic acid hydrochloride)

• Product Name: 4-methyl-3-{(1-methylpiperidin-4-yl)methylamino}benzoic acid hydrochloride
• CAS No: 2060037-90-1
• MF: C₁₅H₂₃ClN₂O₂
• MW: 298.808323144913
• MDL: MFCD30535849
• CID: 4635565
• PubChem ID: 137698551
• Update Time: 2025-10-28

4-methyl-3-{(1-methylpiperidin-4-yl)methylamino}benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-{[(1-methylpiperidin-4-yl)methyl]amino}benzoic acid hydrochloride
• 4-methyl-3-{(1-methylpiperidin-4-yl)methylamino}benzoic acid hydrochloride

• MDL： MFCD30535849
• Inchi： 1S/C15H22N2O2.ClH/c1-11-3-4-13(15(18)19)9-14(11)16-10-12-5-7-17(2)8-6-12;/h3-4,9,12,16H,5-8,10H2,1-2H3,(H,18,19);1H
• InChI Key： OHPHIPUAHDXJIR-UHFFFAOYSA-N
• SMILES： N(C1C(=CC=C(C(=O)O)C=1)C)CC1CCN(C)CC1.Cl

Additional information on 4-methyl-3-{(1-methylpiperidin-4-yl)methylamino}benzoic acid hydrochloride

Comprehensive Overview of 4-methyl-3-{(1-methylpiperidin-4-yl)methylamino}benzoic acid hydrochloride (CAS No. 2060037-90-1)

4-methyl-3-{(1-methylpiperidin-4-yl)methylamino}benzoic acid hydrochloride (CAS No. 2060037-90-1) is a chemically synthesized compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine and benzoic acid derivatives, has garnered attention for its structural complexity and potential applications in drug discovery. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of central nervous system (CNS) disorders and receptor-targeted therapies.

The molecular structure of 4-methyl-3-{(1-methylpiperidin-4-yl)methylamino}benzoic acid hydrochloride combines a methyl-substituted benzoic acid backbone with a 1-methylpiperidin-4-yl moiety, enhancing its solubility and bioavailability. This makes it a promising candidate for oral drug formulations, a topic of high interest in modern pharmacology. Recent studies highlight its potential as a ligand for specific G-protein-coupled receptors (GPCRs), which are critical in treating conditions like neurodegenerative diseases and chronic pain.

In the context of AI-driven drug discovery, 4-methyl-3-{(1-methylpiperidin-4-yl)methylamino}benzoic acid hydrochloride has been flagged as a compound of interest due to its QSAR (Quantitative Structure-Activity Relationship) properties. Computational models predict its affinity for neurological targets, aligning with the growing demand for precision medicine. This aligns with trending searches on platforms like PubMed and Google Scholar, where queries such as "piperidine derivatives in CNS drugs" and "benzoic acid-based therapeutics" are on the rise.

From a synthetic chemistry perspective, the hydrochloride salt form of this compound improves its stability, a key consideration for pharmaceutical manufacturing. The inclusion of a methylamino group further enhances its metabolic resistance, addressing common challenges in drug half-life optimization. These features make it a subject of patents and preclinical studies, particularly in biopharmaceutical innovation hubs.

Environmental and safety profiles of 4-methyl-3-{(1-methylpiperidin-4-yl)methylamino}benzoic acid hydrochloride are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Its biodegradability and low toxicity, compared to traditional heterocyclic compounds, position it as a sustainable alternative in drug development pipelines. This resonates with the increasing public interest in eco-friendly pharmaceuticals, a frequently searched topic in 2024.

In summary, 4-methyl-3-{(1-methylpiperidin-4-yl)methylamino}benzoic acid hydrochloride (CAS No. 2060037-90-1) represents a multifaceted compound with applications spanning neurology, drug formulation, and computational chemistry. Its structural ingenuity and alignment with contemporary research trends ensure its relevance in both academic and industrial settings.